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Compound of Interest

Compound Name: 1,1,1-Trimethyldisilane
CAS No.: 18365-32-7
Cat. No.: B15342459
Get Quote
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An in-depth analysis of a reactive organometallic compound requires moving beyond generic
safety warnings to understand the fundamental chemistry driving its behavior. As a Senior
Application Scientist overseeing advanced organosilicon workflows, | approach the Material
Safety Data Sheet (MSDS) of 1,1,1-Trimethyldisilane (CAS: 18365-32-7) not just as a
compliance checklist, but as a map of molecular vulnerabilities.

This compound is an asymmetric disilane characterized by a fully methylated silicon center
adjacent to a fully hydridic silicon center (

). While this unique steric and electronic environment makes it a highly valuable precursor in
semiconductor chemical vapor deposition (CVD) and complex drug development, it also
dictates a highly specific, unforgiving hazard profile.

This technical guide deconstructs the MSDS of 1,1,1-Trimethyldisilane, detailing the
mechanistic causality of its hazards, its toxicological framework, and the self-validating
protocols required for safe handling.
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Physicochemical Profiling & Mechanistic Hazard
Causality

To accurately interpret the MSDS, we must first establish the compound's fundamental
physicochemical properties, as documented in the [1].

Table 1: Physicochemical Properties & Hazard Profile

Property Value

Chemical Name 1,1,1-Trimethyldisilane[1]
CAS Number 18365-32-7[1]

Molecular Formula [1]

Molecular Weight 104.30 g/mol [1]

Structural Formula

Physical State Colorless Liquid

Highly Flammable (H225), Water-Reactive

Primary GHS Hazards
(H260)

The Causality of Reactivity

The severe physical hazards of 1,1,1-Trimethyldisilane stem directly from two structural
features:

 Hydridic Character of the

Bond: Unlike standard
bonds, the
bond is polarized as

because silicon is less electronegative than hydrogen. When exposed to moisture, water
acts as a nucleophile attacking the silicon center. In the presence of a base,
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attacks the Si atom, forming a pentacoordinate intermediate. The expelled hydride (

) immediately reacts with a proton to form hydrogen gas (

). This rapid gas evolution in closed systems causes catastrophic pressure failures.
e Bond Cleavage: The disilane bond is relatively weak (~340 kJ/mol) compared to

bonds and is highly susceptible to auto-oxidation, a characteristic explored in [2]. Exposure
to atmospheric oxygen leads to exothermic oxidative cleavage, forming siloxanes (

) and generating sufficient heat to ignite the evolved hydrogen gas.
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Fig 1. Mechanistic degradation pathways of 1,1,1-Trimethyldisilane leading to critical hazards.

Toxicological & Exposure Framework

While acute physical hazards (fire/explosion) dominate the MSDS, the toxicological profile
requires strict administrative controls. Regulatory tracking and substance evaluation mandates
can be verified via platforms like the [3].
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Inhalation: The compound's high vapor pressure ensures rapid volatilization. Inhalation of
vapors causes severe respiratory tract irritation. The localized hydrolysis of the

group upon contact with the mucosal lining generates silanols, leading to chemical
pneumonitis.

Dermal/Ocular: Contact with skin or eyes results in immediate irritation, driven by the
exothermic reaction of the silane with tissue moisture rather than inherent biological toxicity.

Chronic Exposure: Repeated exposure to organosilicon vapors can lead to central nervous
system (CNS) depression and potential target organ toxicity, necessitating rigorous
engineering controls (e.g., handling exclusively within a glovebox or via Schlenk line).

Self-Validating Handling & Quenching Protocols

Standard operating procedures (SOPSs) often fail because they lack built-in validation. A robust

protocol must be a self-validating system where the success of step

is empirically verified before step

begins.

Protocol A: Air-Free Transfer Methodology

Preparation: Dry all glassware in an oven at 150°C for >4 hours. Assemble hot and cool
under a dynamic vacuum.

Purge Cycle: Perform three vacuum/nitrogen backfill cycles on the Schlenk line.

o Validation Metric: The vacuum gauge must read < 0.1 Torr before backfilling. Failure to
reach this pressure indicates a leak, and the cycle must be aborted.

Transfer: Use a gas-tight syringe, pre-purged with inert gas, to transfer the 1,1,1-
Trimethyldisilane.

o Validation Metric: Observe the needle tip during transfer. The appearance of "white fumes"
indicates the formation of
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or cross-linked siloxanes, proving atmospheric moisture contamination. If fumes are seen,
abort the transfer immediately.
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Fig 2. Self-validating handling and quenching workflow for reactive organosilanes.

Protocol B: Controlled Quenching Methodology

Disposing of residual 1,1,1-Trimethyldisilane by directly adding water or an aqueous base is a
severe hazard due to thermal runaway. A stepwise solvolysis approach is mandatory.

Table 2: Quenching Protocol Metrics
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Mechanistic o ]
Step Reagent . Validation Metric
Causality
Reduces the )
_ Solution temperature
o concentration and )
1. Dilution Dry Toluene / Hexane remains stable

thermal density of the
_ _ (<25°C).
reactive species.

2. Mild Solvolysis Isopropanol (IPA)

IPA is a sterically
hindered, mildly
nucleophilic alcohol. It

reacts with Gentle, controlled

bubbling is observed.
bonds much slower

than water, releasing

at a manageable rate.

3. Complete ]
) Dilute NaOH (aq)
Hydrolysis

Introduced only after
IPA reaction ceases.
The strong base Total cessation of gas

cleaves any remaining o1 tion

bonds to ensure

complete destruction.

Storage, Segregation, and Environmental Controls

To maintain the integrity of the chemical and the safety of the laboratory environment, strict

storage parameters must be enforced:

o Atmosphere: Must be stored in a tightly sealed Schlenk flask or septum-capped bottle under

an inert atmosphere. Argon is highly preferred over Nitrogen due to its higher density,

providing a heavier protective blanket over the liquid phase.

o Temperature: Store in a spark-proof, explosion-proof refrigerator (2-8°C) to minimize vapor

pressure and mitigate thermal degradation over time.
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e Segregation: Strictly isolate from oxidizers, strong acids, strong bases, and protic solvents
(alcohols, amines, water).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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